Cas no 2029185-29-1 (4,4'-(2,2-Bis(4-bromophenyl)ethene-1,1-diyl)diphenol)

• Product Name: 4,4'-(2,2-Bis(4-bromophenyl)ethene-1,1-diyl)diphenol
• CAS No: 2029185-29-1
• MF: C₂₆H₁₈Br₂O₂
• MW: 522.2279
• CID: 4728955
• PubChem ID: 132595750
• Update Time: 2025-10-29

4,4'-(2,2-Bis(4-bromophenyl)ethene-1,1-diyl)diphenol Chemical and Physical Properties

Names and Identifiers

• 4,4'-(2,2-bis(4-bromophenyl)ethene-1,1-diyl)diphenol
• ZB0835
• J3.532.100D
• 1,1-Bis(4-bromophenyl)-2,2-bis(4-hydroxyphenyl)ethene
• BS-46699
• F72891
• CS-0110926
• 4-[2,2-bis(4-bromophenyl)-1-(4-hydroxyphenyl)ethenyl]phenol
• YSZC1665
• 2029185-29-1
• 4,4'-(2,2-Bis(4-bromophenyl)ethene-1,1-diyl)diphenol

• Inchi： 1S/C26H18Br2O2/c27-21-9-1-17(2-10-21)25(18-3-11-22(28)12-4-18)26(19-5-13-23(29)14-6-19)20-7-15-24(30)16-8-20/h1-16,29-30H
• InChI Key： WJPXEBNQQXFFKV-UHFFFAOYSA-N
• SMILES： BrC1C([H])=C([H])C(=C([H])C=1[H])/C(/C1C([H])=C([H])C(=C([H])C=1[H])Br)=C(\C1C([H])=C([H])C(=C([H])C=1[H])O[H])/C1C([H])=C([H])C(=C([H])C=1[H])O[H]

Computed Properties

• Exact Mass: 521.96531g/mol
• Monoisotopic Mass: 519.96735g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5
• XLogP3: 8.6

Additional information on 4,4'-(2,2-Bis(4-bromophenyl)ethene-1,1-diyl)diphenol

4,4'-(2,2-Bis(4-bromophenyl)ethene-1,1-diyl)diphenol: A Comprehensive Overview

The compound with CAS No. 2029185-29-1, known as 4,4'-(2,2-Bis(4-bromophenyl)ethene-1,1-diyl)diphenol, is a highly specialized organic molecule that has garnered significant attention in the fields of materials science and chemical engineering. This compound is characterized by its unique structure, which combines phenolic groups with a bis(bromophenyl)ethene moiety. The diphenol functional groups at the 4-position of the aromatic rings provide this molecule with versatile reactivity and potential applications in various advanced materials.

Recent studies have highlighted the importance of bis(bromophenyl)ethene structures in the development of novel materials for optoelectronic applications. The bromine substituents in this compound not only enhance its electronic properties but also make it a promising candidate for use in light-emitting diodes (LEDs) and organic photovoltaic (OPV) devices. Researchers have demonstrated that the presence of bromine atoms significantly improves the charge transport properties of the material, making it suitable for high-efficiency energy conversion systems.

One of the most intriguing aspects of 4,4'-(2,2-Bis(4-bromophenyl)ethene-1,1-diyl)diphenol is its ability to form self-assembled monolayers (SAMs) on various substrates. These SAMs exhibit excellent stability and adhesive properties, which are critical for applications in sensors and biosensors. Recent advancements in nanotechnology have enabled the use of this compound in the fabrication of ultra-sensitive biosensors capable of detecting trace amounts of analytes in complex biological samples.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic aromatic substitution and subsequent coupling reactions. The introduction of bromine atoms at specific positions requires precise control over reaction conditions to ensure high yields and purity. Recent innovations in catalytic methods have made it possible to synthesize this compound with greater efficiency and scalability, paving the way for its commercialization.

In terms of applications, diphenol derivatives like this compound are being explored for their potential in drug delivery systems. The phenolic groups can be modified to target specific receptors or cells, making them ideal candidates for targeted therapy. Additionally, the compound's ability to form stable complexes with metal ions has led to its use in catalysis and metallopharmaceuticals.

Looking ahead, the development of advanced characterization techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy has provided deeper insights into the molecular structure and properties of 4,4'-(2,2-Bis(4-bromophenyl)ethene-1,1-diyl)diphenol. These advancements are expected to further enhance our understanding of its behavior in different environments and unlock new avenues for its application.

In conclusion, 4,4'-(2,2-Bis(4-bromophenyl)ethene-1,1-diyl)diphenol is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and functional groups make it a valuable asset in the development of advanced materials and technologies. As research continues to uncover new properties and uses for this compound, it is poised to play a pivotal role in shaping the future of materials science and beyond.